Cas no 1105196-21-1 (3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-fluorophenyl)urea)

• Product Name: 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-fluorophenyl)urea
• CAS No: 1105196-21-1
• MF: C₁₇H₁₂ClFN₄O₂
• MW: 358.754185676575
• CID: 5385984
• Update Time: 2025-06-29

3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-chlorophenyl)-3-oxopyrazin-2-yl]-3-(3-fluorophenyl)urea
• 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-fluorophenyl)urea

• Inchi： 1S/C17H12ClFN4O2/c18-11-3-1-6-14(9-11)23-8-7-20-15(16(23)24)22-17(25)21-13-5-2-4-12(19)10-13/h1-10H,(H2,20,21,22,25)
• InChI Key： YKOYVJNEEWRLJP-UHFFFAOYSA-N
• SMILES： N(C1=NC=CN(C2=CC=CC(Cl)=C2)C1=O)C(NC1=CC=CC(F)=C1)=O

Additional information on 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-fluorophenyl)urea

Introduction to Compound CAS No. 1105196-21-1: 3-[4-(3-Chlorophenyl)-3-Oxo-3,4-Dihydropyrazin-2-Yl]-1-(3-Fluorophenyl)Urea

The compound CAS No. 1105196-21-1, also known as 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-fluorophenyl)urea, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique molecular structure, which combines a urea functional group with a dihydropyrazine ring system. The presence of substituents such as chlorine and fluorine atoms further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of dihydropyrazine derivatives in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The urea moiety in this compound is known to play a critical role in hydrogen bonding interactions, making it a promising candidate for enzyme inhibition and receptor modulation. The chlorophenyl and fluorophenyl groups contribute to the compound's lipophilicity, which is essential for its bioavailability and permeability across cellular membranes.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations, enabling the synthesis of derivatives with enhanced biological activity. For instance, researchers have explored the substitution of halogens with other electron-withdrawing or donating groups to modulate the compound's electronic properties. These modifications have led to improved binding affinities for specific protein targets, as demonstrated in recent computational studies using molecular docking techniques.

The synthesis of CAS No. 1105196-21-1 involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the dihydropyrazine ring through cyclization reactions and the subsequent coupling with the urea group via amide bond formation. The use of transition metal catalysts has significantly streamlined this process, reducing reaction times and increasing yields. This has made the compound more accessible for large-scale production and subsequent biological testing.

In terms of applications, this compound has shown promise in several areas. For example, it has been evaluated as a potential inhibitor of kinases involved in cancer progression. Preliminary assays indicate that it exhibits selective inhibition against certain oncogenic kinases, suggesting its potential as an anti-cancer agent. Additionally, its ability to modulate ion channels has led to investigations into its role in treating neurological disorders such as epilepsy and chronic pain.

Another area of interest is the use of this compound in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical stability.

Despite its potential, further studies are required to fully understand the mechanistic details of its biological activity and optimize its pharmacokinetic profile. Collaborative efforts between chemists, biologists, and computational scientists are essential to unlock its full potential across diverse fields.

In conclusion, CAS No. 1105196-21-1: 3-[4-(3-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]-1-(3-fluorophenyl)urea represents a cutting-edge compound with multifaceted applications in both medicine and materials science. Its intricate structure and versatile functional groups make it a valuable tool for advancing scientific research and innovation.